ethyl 7-(2-methoxy-2-oxoethyl)-4-(2-thienylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate

• IUPAC Name: ethyl 7-(2-methoxy-2-oxoethyl)-4-thiophen-2-ylsulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxylate
• InChI: InChI=1S/C18H19NO7S2/c1-3-25-18(21)15-11-19(28(22,23)17-5-4-8-27-17)13-7-6-12(9-14(13)26-15)10-16(20)24-2/h4-9,15H,3,10-11H2,1-2H3
• InChI Key: ZFUWSGKPYSXDHY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CN(C2=C(O1)C=C(C=C2)CC(=O)OC)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C18H19NO7S2
• Molecular Weight: 425.5 g/mol

Description

Ethyl 7-(2-methoxy-2-oxoethyl)-4-(2-thienylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate is a useful research compound. Its molecular formula is C18H19NO7S2 and its molecular weight is 425.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has extensively explored the synthesis and chemical properties of compounds related to ethyl 7-(2-methoxy-2-oxoethyl)-4-(2-thienylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate. For instance, Štefanić et al. (2001) reported the synthesis of ethyl 4-alkyl-2-hydroxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylates, which are structurally similar, demonstrating the reaction dynamics and structural confirmation through X-ray analysis and spectroscopy (Štefanić et al., 2001). Similarly, Mayer et al. (2001) focused on the synthesis of derivatives, providing insights into the low-yield condensation reactions and hydrogenation processes involved in the creation of such complex molecules (Mayer et al., 2001).

Chemical Reactivity and Synthesis of Derivatives

The reactivity of such compounds under different conditions and their potential to form various derivatives has been a significant focus. For example, Ezema et al. (2015) synthesized ethyl 7-(2-ethoxy-2-oxoethyl)-3-phenyl-[1–3]triazolo[5,1-c][1,2,4]triazine-6-carboxylate, showcasing the Dimroth rearrangement and the formation of a tricyclic compound, indicating the complexity and reactivity of similar molecular structures (Ezema et al., 2015).

Hydrolysis and Tautomerism

Iwanami et al. (1964) explored the hydrolysis of compounds akin to ethyl 7-(2-methoxy-2-oxoethyl)-4-(2-thienylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate, shedding light on the splitting of carbon-nitrogen bonds and the tautomerism between enamine and ketimine forms. This research is crucial for understanding the chemical behavior and potential applications of such compounds in various fields (Iwanami et al., 1964).

Novel Synthesis Approaches and Derivatives

Kobelev et al. (2020) reported on the reaction of ethyl 1,2,4-trioxo-2,4-dihydro-1 H -pyrrolo[2,1- c ][1,4]benzoxazine-3-carboxylates with ethyl (2 Z )-[2-oxo-2 H -1,4-benzoxazin-3(4 H )-ylidene]acetates, leading to the formation of novel compounds. Such studies are instrumental in expanding the chemical repertoire available for pharmaceutical and material science applications (Kobelev et al., 2020).